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Get Quote

Basic Properties of ZONYL FS-300

The table below summarizes the fundamental characteristics of ZONYL FS-300 as reported by chemical

suppliers and a research article.

Property Specification / Value

CAS Number 197664-69-0 [1] [2] [3]

Chemical Name ZONYL FS-300 [1] [3]

Type Nonionic fluorosurfactant [4] [5]

Molecular Formula RfCH₂CH₂O(CH₂CH₂O)ₓH [1] [2] [3]

Physical Form Water-based solution; free of organic solvents [4] [5]

Density ~1.10 g/mL at 20 °C [1] [2] [3]

Reported Purity/Solids
Content

~25% solids in H₂O [2] or ~40% solids in H₂O [3] [6]
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Property Specification / Value

Key Functional Role Plasticizing effect, improves mechanical properties, promotes adhesion on
hydrophobic surfaces [4]

Performance and Role in Conductive Materials

ZONYL FS-300 plays a specific and functional role in the development of stretchable and transparent

conductive electrodes, particularly in PEDOT:PSS-based systems [4].

Primary Function: It acts as a compatibility agent and processing aid. Its key role is to promote

the adhesion of the conductive polymer PEDOT:PSS onto hydrophobic substrate surfaces, which is
crucial for fabricating devices [4].

Mechanical Enhancement: It has a plasticizing effect on the base material, improving the
mechanical properties of the electrode and making it more stretchable and robust [4].

Conductivity and Transparency: When used in conjunction with polyethylene glycol methacrylate, it
helps achieve a PEDOT:PSS/PEO electrode system that maintains both conductivity and
transparency [4].

Experimental Application and Workflow

The research by Advanced Functional Materials (2020) provides a clear example of how ZONYL FS-300 is

integrated into an experimental protocol. The diagram below outlines the general workflow for creating these

stretchable transparent electrodes.
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Key Experimental Details:

Material System: The electrode was developed using PEDOT:PSS with two additives: ZONYL FS-
300 and a PEO precursor [4].

Function of Additives: The study found that ZONYL FS-300 improved the mechanical properties
and processing performance on elastic substrates, while the PEO precursor improved conductivity

and elasticity [4].
Performance Outcome: Electrodes fabricated with this method were used to create organic solar

cells with a power conversion efficiency of 11.9% and were also applied in prototype skin strain
sensors [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 5 Tech Support

https://www.smolecule.com/products/s1833096?utm_src=pdf-body-img
https://www.smolecule.com/products/s1833096?utm_src=pdf-body
https://www.smolecule.com/products/s1833096?utm_src=pdf-body
https://www.alfa-chemistry.com/resources/zonyl-fs-300-assists-in-the-synthesis-of-stretchable-and-transparent-conductive-materials.html
https://www.smolecule.com/products/s1833096?utm_src=pdf-body
https://www.alfa-chemistry.com/resources/zonyl-fs-300-assists-in-the-synthesis-of-stretchable-and-transparent-conductive-materials.html
https://www.alfa-chemistry.com/resources/zonyl-fs-300-assists-in-the-synthesis-of-stretchable-and-transparent-conductive-materials.html
https://www.smolecule.com/products/s1833096?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s1833096?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


References

1. - ZONYL | CAS#:197664-69-0 | Chemsrc FS 300 [chemsrc.com]

2. China CAS:197664-69-0 | ZONYL - FS Manufacturers and Factory... 300 [alfa-industry.com]

3. - ZONYL | 197664-69-0 FS 300 [chemicalbook.com]

4. - Zonyl Assists in the Synthesis of Stretchable... - Alfa Chemistry FS 300 [alfa-chemistry.com]

5. ™ Zonyl - FS (Surfactant) by Chemours- Technical Datasheet 300 [specialchem.com]

6. - Zonyl fluorosurfactant solids 40 H2O 197664-69-0 FS 300 [sigmaaldrich.com]

To cite this document: Smolecule. [ZONYL FS-300 performance in mixed ionic-electronic conductors].

Smolecule, [2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b1833096#zonyl-

fs-300-performance-in-mixed-ionic-electronic-conductors]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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